N-methyl-2-(2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetamide

• IUPAC Name: N-methyl-2-(2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetamide
• InChI: InChI=1S/C13H16N2O2/c1-14-12(16)9-15-11-7-3-2-5-10(11)6-4-8-13(15)17/h2-3,5,7H,4,6,8-9H2,1H3,(H,14,16)
• InChI Key: ZVWFDYORADDBMI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=O)CCCC2=CC=CC=C21
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

N-methyl-2-(2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetamide, also known as N-methyl-2-phenylacetamide (NMPA), is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of benzazepine derivatives and is commonly used as a precursor in the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of NMPA is not fully understood. However, it is believed to act as a dopamine agonist and a serotonin antagonist. This means that it binds to dopamine receptors and activates them, while also blocking the action of serotonin receptors.
Biochemical and Physiological Effects:
NMPA has been shown to have a range of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, which may contribute to its potential use as a treatment for depression and other mood disorders. NMPA has also been found to have analgesic properties, which may make it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NMPA in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using NMPA is that it may not be suitable for all experiments. Its mechanism of action is not fully understood, and it may interact with other compounds in unpredictable ways.

Future Directions

There are several potential future directions for research involving NMPA. One area of interest is the development of new drugs that target dopamine and serotonin receptors. NMPA may also be used as a tool for studying the role of these receptors in various physiological processes. Additionally, research may focus on the development of new synthesis methods for NMPA that are more efficient and cost-effective.

Synthesis Methods

The synthesis of NMPA can be achieved through several methods, including the reaction of N-methylphenylamine with ethyl chloroacetate or the reaction of N-methylphenylamine with chloroacetyl chloride. One of the most commonly used methods for the synthesis of NMPA is the reaction of N-methylphenylamine with chloroacetic acid in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

NMPA has been used extensively in scientific research as a precursor for the synthesis of various pharmaceuticals. It has also been investigated for its potential use as a ligand in the development of new drugs. NMPA has been found to exhibit significant binding affinity towards various receptors, including dopamine and serotonin receptors.